Cas no 821776-65-2 (Benzonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]methylamino]-)

Benzonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]methylamino]- structure
821776-65-2 structure
Product Name:Benzonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]methylamino]-
CAS No:821776-65-2
MF:C12H16ClN3
MW:237.728541374207
CID:697307
PubChem ID:11470420
Update Time:2025-04-19

Benzonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]methylamino]- Chemical and Physical Properties

Names and Identifiers

    • Benzonitrile, 2-chloro-4-[[2-(dimethylamino)ethyl]methylamino]-
    • 2-chloro-4-[2-(dimethylamino)ethyl-methylamino]benzonitrile
    • SCHEMBL3061114
    • DTXSID10466936
    • AKOS013004106
    • 821776-65-2
    • Inchi: 1S/C12H16ClN3/c1-15(2)6-7-16(3)11-5-4-10(9-14)12(13)8-11/h4-5,8H,6-7H2,1-3H3
    • InChI Key: OVJADYJPTSFGTG-UHFFFAOYSA-N
    • SMILES: ClC1=C(C#N)C=CC(=C1)N(C)CCN(C)C

Computed Properties

  • Exact Mass: 237.1032752g/mol
  • Monoisotopic Mass: 237.1032752g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 258
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 30.3Ų

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